Cas no 1622217-18-8 (Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1622217-18-8
• MF: C₁₄H₁₇BF₃NO₄
• MW: 331.095294713974
• CID: 5466208
• PubChem ID: 131324290
• Update Time: 2023-08-28

Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine-3-carboxylate
• AT22133
• Z3301450316
• methyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine-3-carboxylate
• METHYL 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHYL)NICOTINATE
• methyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(t rifluoromethyl)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C14H17BF3NO4/c1-12(2)13(3,4)23-15(22-12)8-6-9(11(20)21-5)10(19-7-8)14(16,17)18/h6-7H,1-5H3
• InChI Key： WARLZVRBFQLYFW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=C(B2OC(C)(C)C(C)(C)O2)C=N1)(F)F

Computed Properties

• Exact Mass: 331.1202727 g/mol
• Monoisotopic Mass: 331.1202727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• Molecular Weight: 331.10

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 380.4±42.0 °C(Predicted)
• pka: -1.51±0.34(Predicted)